Cas no 727982-69-6 (2-phenyl-N-(1-phenylethyl)ethene-1-sulfonamide)

• Product Name: 2-phenyl-N-(1-phenylethyl)ethene-1-sulfonamide
• CAS No: 727982-69-6
• MF: C₁₆H₁₇NO₂S
• MW: 287.37668299675
• CID: 5232430
• Update Time: 2025-05-20

2-phenyl-N-(1-phenylethyl)ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Ethenesulfonamide, 2-phenyl-N-(1-phenylethyl)-
• 2-phenyl-N-(1-phenylethyl)ethene-1-sulfonamide

• Inchi： 1S/C16H17NO2S/c1-14(16-10-6-3-7-11-16)17-20(18,19)13-12-15-8-4-2-5-9-15/h2-14,17H,1H3
• InChI Key： MWYCUZPPUTUERW-UHFFFAOYSA-N
• SMILES： C(S(NC(C1=CC=CC=C1)C)(=O)=O)=CC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-phenyl-N-(1-phenylethyl)ethene-1-sulfonamide

Recent Advances in the Study of 2-phenyl-N-(1-phenylethyl)ethene-1-sulfonamide (CAS: 727982-69-6)

2-phenyl-N-(1-phenylethyl)ethene-1-sulfonamide (CAS: 727982-69-6) is a sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide an overview of the latest research findings related to this compound, highlighting its significance in current scientific investigations.

Recent studies have focused on the synthesis and optimization of 2-phenyl-N-(1-phenylethyl)ethene-1-sulfonamide to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve high yields and purity of the compound. These efforts have been complemented by computational modeling studies to predict the compound's binding affinity and interaction with biological targets, such as enzymes and receptors implicated in disease pathways.

One of the key findings from recent research is the compound's inhibitory activity against specific protein kinases involved in inflammatory and oncogenic processes. In vitro assays have demonstrated that 2-phenyl-N-(1-phenylethyl)ethene-1-sulfonamide exhibits selective inhibition of kinases such as JAK2 and EGFR, which are critical targets in the treatment of cancers and autoimmune disorders. These findings suggest that the compound could serve as a lead molecule for the development of novel kinase inhibitors with improved efficacy and reduced side effects.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 2-phenyl-N-(1-phenylethyl)ethene-1-sulfonamide have revealed promising results. Preclinical studies in animal models have shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles, indicating its potential for oral administration. Additionally, the compound has demonstrated good bioavailability and minimal toxicity at therapeutic doses, further supporting its candidacy for clinical development.

In conclusion, the latest research on 2-phenyl-N-(1-phenylethyl)ethene-1-sulfonamide (CAS: 727982-69-6) underscores its potential as a versatile scaffold for drug discovery. Its ability to modulate key biological targets, coupled with its favorable pharmacokinetic properties, positions it as a promising candidate for further investigation. Future studies should focus on optimizing its structure-activity relationships and conducting rigorous clinical trials to validate its therapeutic efficacy in humans.